Cas no 1538022-89-7 (2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid
• CAS No: 1538022-89-7
• MF: C₉H₇FO₄
• MW: 198.147886514664
• CID: 5874499
• PubChem ID: 83391205
• Update Time: 2025-06-18

2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid
• 1538022-89-7
• EN300-1844941

• Inchi： 1S/C9H7FO4/c1-14-6-4-2-3-5(10)7(6)8(11)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： LCHZAAFGQWKWEV-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1OC)F)(=O)C(=O)O

Computed Properties

• Exact Mass: 198.03283686g/mol
• Monoisotopic Mass: 198.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid

Professional Introduction to 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid (CAS No. 1538022-89-7)

2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1538022-89-7, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound belongs to the class of oxoacetic acids, which are known for their versatile biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro and methoxy substituent on the aromatic ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid have been subjects of extensive research due to its promising pharmacological profile. The fluoro group, in particular, is a well-documented moiety in drug design, known for its ability to enhance metabolic stability, binding affinity, and overall bioavailability of pharmaceutical agents. In contrast, the methoxy group provides additional electronic and steric effects that can modulate the reactivity and selectivity of the compound.

In recent years, there has been growing interest in oxoacetic acid derivatives as potential candidates for treating various diseases. These compounds have shown efficacy in multiple preclinical studies, particularly in the context of inflammation, pain management, and metabolic disorders. The structural motif of 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid aligns well with these therapeutic targets, making it a valuable scaffold for further medicinal chemistry exploration.

The biological activity of 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid has been extensively studied in vitro and in vivo. Research has demonstrated that this compound can interact with various biological targets, including enzymes and receptors involved in pain signaling pathways. The fluoro and methoxy substituents play crucial roles in modulating these interactions, thereby influencing the compound's pharmacological effects. For instance, studies have shown that derivatives of this class can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain responses.

The synthesis of 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic core of the molecule. Additionally, protective group strategies have been utilized to ensure regioselective functionalization at different sites within the molecule.

The pharmacokinetic properties of 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid are also subjects of interest. Studies have indicated that this compound exhibits favorable solubility characteristics, which is crucial for formulation development. Furthermore, preliminary toxicology studies have suggested that it is well-tolerated at therapeutic doses, although further comprehensive safety evaluations are necessary.

In conclusion, 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid